Cas no 2229124-34-7 (3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine)
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine
- EN300-1952335
- 2229124-34-7
-
- Inchi: 1S/C10H10F3N3/c11-10(12,13)9(14)4-6-1-2-7-8(3-6)16-5-15-7/h1-3,5,9H,4,14H2,(H,15,16)
- InChI Key: YMFCEAAQOIGFLA-UHFFFAOYSA-N
- SMILES: FC(C(CC1=CC=C2C(=C1)NC=N2)N)(F)F
Computed Properties
- Exact Mass: 229.08268182g/mol
- Monoisotopic Mass: 229.08268182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.7Ų
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1952335-0.05g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 0.05g |
$1032.0 | 2023-09-17 | ||
| Enamine | EN300-1952335-0.1g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 0.1g |
$1081.0 | 2023-09-17 | ||
| Enamine | EN300-1952335-0.25g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 0.25g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1952335-0.5g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 0.5g |
$1180.0 | 2023-09-17 | ||
| Enamine | EN300-1952335-1.0g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1952335-2.5g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 2.5g |
$2408.0 | 2023-09-17 | ||
| Enamine | EN300-1952335-5.0g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1952335-10.0g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1952335-1g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 1g |
$1229.0 | 2023-09-17 | ||
| Enamine | EN300-1952335-5g |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine |
2229124-34-7 | 5g |
$3562.0 | 2023-09-17 |
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine
Comprehensive Overview of 3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2229124-34-7)
3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine, with the CAS number 2229124-34-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a benzodiazole core linked to a trifluoropropan-2-amine moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes, including the presence of fluorine atoms, contribute to its potential in enhancing bioavailability and metabolic stability—a key focus in modern medicinal chemistry.
The compound's benzodiazole scaffold is widely recognized for its role in designing kinase inhibitors and GPCR modulators, addressing current research trends in oncology and CNS disorders. Meanwhile, the trifluoromethyl group (-CF3) is a hotspot in agrochemical innovation, aligning with the demand for eco-friendly pest control solutions. Researchers are actively exploring its utility in crop protection formulations, leveraging its potential to improve resistance management and environmental safety.
From a synthetic perspective, CAS 2229124-34-7 exemplifies advancements in fluorination techniques and heterocyclic chemistry. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently searched in academic and industrial forums. The compound’s logP and pKa values are also of interest, as they influence its ADME (Absorption, Distribution, Metabolism, Excretion) profile—a critical consideration in preclinical development.
In the context of AI-driven drug discovery, 3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine serves as a case study for molecular docking and QSAR modeling. Computational chemists frequently investigate its interactions with biological targets like serotonin receptors or enzymes, reflecting the growing integration of machine learning in compound optimization. This aligns with trending searches on "AI in medicinal chemistry" and "fluorinated drug design."
Regulatory and sustainability aspects further highlight its relevance. The compound’s fluorine content is scrutinized under green chemistry principles, prompting innovations in catalytic fluorination to reduce waste. Additionally, its patent landscape is a subject of interest, with queries like "CAS 2229124-34-7 patent status" or "benzodiazole derivatives IP protection" gaining traction in intellectual property databases.
In summary, 3-(1H-1,3-benzodiazol-5-yl)-1,1,1-trifluoropropan-2-amine (2229124-34-7) bridges multiple disciplines—from drug development to sustainable agriculture. Its structural ingenuity and applicability to cutting-edge research ensure its prominence in scientific literature and industrial pipelines alike.
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